Cas no 6151-90-2 (Phosphonic acid, dihexyl ester)
6151-90-2 structure
Product Name:Phosphonic acid, dihexyl ester
CAS No:6151-90-2
MF:C12H26O3P
MW:249.30680513382
CID:476396
PubChem ID:6328376
Update Time:2025-04-19
Phosphonic acid, dihexyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, dihexyl ester
- dihexoxy(oxo)phosphanium
- Dihexyl phosphonate
- LogP
- 6151-90-2
- DTXSID90422590
- Phosphonic acid dihexyl ester
- SCHEMBL418814
-
- Inchi: 1S/C12H26O3P/c1-3-5-7-9-11-14-16(13)15-12-10-8-6-4-2/h3-12H2,1-2H3/q+1
- InChI Key: SSTHNOXIGJRLAF-UHFFFAOYSA-N
- SMILES: [P+](=O)(OCCCCCC)OCCCCCC
Computed Properties
- Exact Mass: 250.16991
- Monoisotopic Mass: 249.16195668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 12
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Phosphonic acid, dihexyl ester Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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